Monastrol Monastrol
Brand Name: Vulcanchem
CAS No.: 329689-23-8
VCID: VC0014932
InChI: InChI=1S/C14H16N2O3S/c1-3-19-13(18)11-8(2)15-14(20)16-12(11)9-5-4-6-10(17)7-9/h4-7,12,17H,3H2,1-2H3,(H2,15,16,20)
SMILES: CCOC(=O)C1=C(NC(=S)NC1C2=CC(=CC=C2)O)C
Molecular Formula: C14H16N2O3S
Molecular Weight: 292.36 g/mol

Monastrol

CAS No.: 329689-23-8

VCID: VC0014932

Molecular Formula: C14H16N2O3S

Molecular Weight: 292.36 g/mol

* For research use only. Not for human or veterinary use.

Monastrol - 329689-23-8

Description

Monastrol is a cell-permeable small molecule that inhibits mitosis without interacting with tubulin . It is a potent inhibitor of the mitotic kinesin Eg5, a motor protein essential for mitotic spindle formation and maintenance . By specifically inhibiting Eg5, monastrol arrests cells in mitosis . It binds to a specific loop on Eg5, allosterically inhibiting its ATPase activity .

Monastrol has a molecular weight of 292.35 g/mol and the molecular formula C14H16N2O3SC_{14}H_{16}N_2O_3S . It is soluble in ethanol and DMSO . Monastrol is intended for laboratory research use only . Researchers have used it to probe spindle assembly mechanisms .

Though the search results do not list similar chemical compounds, Monastrol is categorized as a thiourea and pyrimidine derivative . It is sold with the permission of Harvard University and is also offered as part of the Tocriscreen 2.0 Max compound library .

CAS No. 329689-23-8
Product Name Monastrol
Molecular Formula C14H16N2O3S
Molecular Weight 292.36 g/mol
IUPAC Name ethyl 4-(3-hydroxyphenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxylate
Standard InChI InChI=1S/C14H16N2O3S/c1-3-19-13(18)11-8(2)15-14(20)16-12(11)9-5-4-6-10(17)7-9/h4-7,12,17H,3H2,1-2H3,(H2,15,16,20)
Standard InChIKey LOBCDGHHHHGHFA-UHFFFAOYSA-N
SMILES CCOC(=O)C1=C(NC(=S)NC1C2=CC(=CC=C2)O)C
Canonical SMILES CCOC(=O)C1=C(NC(=S)NC1C2=CC(=CC=C2)O)C
Appearance Assay:≥98%A crystalline solid
Synonyms 6-Methyl-4-(3-hydroxyphenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
Reference Compounds from Kwok et al. Allosteric inhibition of kinesin-5 modulates its processive directional motility. Nature Chemical Biology, 2006. doi: 10.1038/nchembio812
PubChem Compound 2987927
Last Modified Sep 14 2023

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